molecular formula C10H10F3N3O B8749693 4-(3-(Trifluoromethyl)pyridin-2-yl)piperazin-2-one

4-(3-(Trifluoromethyl)pyridin-2-yl)piperazin-2-one

Cat. No. B8749693
M. Wt: 245.20 g/mol
InChI Key: JKOFJWXYVFKCSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3-(Trifluoromethyl)pyridin-2-yl)piperazin-2-one is a useful research compound. Its molecular formula is C10H10F3N3O and its molecular weight is 245.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(3-(Trifluoromethyl)pyridin-2-yl)piperazin-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-(Trifluoromethyl)pyridin-2-yl)piperazin-2-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(3-(Trifluoromethyl)pyridin-2-yl)piperazin-2-one

Molecular Formula

C10H10F3N3O

Molecular Weight

245.20 g/mol

IUPAC Name

4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-2-one

InChI

InChI=1S/C10H10F3N3O/c11-10(12,13)7-2-1-3-15-9(7)16-5-4-14-8(17)6-16/h1-3H,4-6H2,(H,14,17)

InChI Key

JKOFJWXYVFKCSD-UHFFFAOYSA-N

Canonical SMILES

C1CN(CC(=O)N1)C2=C(C=CC=N2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of piperazin-2-one (4.85 g, 48.47 mmol, Avocado Research), 2-chloro-3-trifluoromethyl-pyridine (8.8 g, 48.47 mmol, TCI America) and diisopropylethylamine (11 mL, 58.16 mmol, Aldrich) in DMSO (160 mL) was heated at 120° C. for 16 h. The mixture was cooled to room temperature, diluted with H2O (500 mL) and extracted with EtOAc (2×500 mL). The combined organic extracts were dried over MgSO4 and filtered. The solvent was removed in vacuo and the residue was purified by silica gel column chromatography, eluting with dichloromethane/MeOH (15:1) to give the title compound as a yellow solid. MS (ESI, positive ion) m/z: 206 (M+1).
Quantity
4.85 g
Type
reactant
Reaction Step One
Quantity
8.8 g
Type
reactant
Reaction Step One
Quantity
11 mL
Type
reactant
Reaction Step One
Name
Quantity
160 mL
Type
solvent
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step Two

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